Cas no 1861680-35-4 (3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde)

3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde is a versatile synthetic intermediate used in pharmaceutical and organic chemistry research. Its structure features a chloro-substituted benzaldehyde core coupled with a 3-hydroxy-3-methylazetidine moiety, offering unique reactivity for constructing complex heterocyclic frameworks. The presence of both aldehyde and hydroxyl functional groups enables selective derivatization, making it valuable for drug discovery and fine chemical synthesis. The azetidine ring enhances conformational rigidity, which can influence binding affinity in medicinal chemistry applications. This compound is particularly useful in the development of targeted bioactive molecules due to its balanced polarity and stability under standard reaction conditions.

3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde structure

1861680-35-4 structure

Product Name:3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde

CAS No:1861680-35-4

MF:C₁₁H₁₂ClNO₂

MW:225.671482086182

CID:5699727

PubChem ID:131111107

Update Time:2025-05-28

3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde
- EN300-725803
- 1861680-35-4
- Inchi： 1S/C11H12ClNO2/c1-11(15)6-13(7-11)10-3-2-8(5-14)4-9(10)12/h2-5,15H,6-7H2,1H3
- InChI Key： BBMYBYBJHCDZPH-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C=CC=1N1CC(C)(C1)O

Computed Properties

Exact Mass: 225.0556563g/mol
Monoisotopic Mass: 225.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 40.5Å²

3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-725803-1.0g	3-chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde	1861680-35-4		1g	$0.0	2023-06-07

3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde Related Literature

1. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Additional information on 3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde

Comprehensive Overview of 3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde (CAS No. 1861680-35-4)

3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde (CAS No. 1861680-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of benzaldehyde derivatives, which are widely studied for their role in drug discovery and material science. The presence of both a chloro substituent and a hydroxy-methylazetidine moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde has surged, driven by their applications in developing targeted therapies and biocompatible materials. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and catalysts. The compound's azetidine ring is a key feature, as this four-membered nitrogen-containing heterocycle is known for its conformational rigidity and bioactivity, making it valuable in medicinal chemistry.

The synthesis of 3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Its CAS No. 1861680-35-4 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's purity and stability are critical for its use in high-value applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy for quality control.

From an industrial perspective, 3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde aligns with the growing trend toward sustainable chemistry. Innovations in green synthesis methods, such as catalytic reduction and solvent-free reactions, are being explored to minimize environmental impact. This resonates with the broader push for eco-friendly manufacturing in the chemical sector, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential role in drug delivery systems. Its benzaldehyde core can be functionalized to create biodegradable polymers or prodrugs, addressing challenges in bioavailability and controlled release. Such applications are highly relevant to current research on personalized medicine and nanotechnology, which dominate scientific discourse and search engine queries.

In summary, 3-Chloro-4-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde (CAS No. 1861680-35-4) represents a promising compound at the intersection of organic synthesis, pharmaceutical development, and materials science. Its structural complexity and functional versatility make it a subject of ongoing investigation, with implications for cutting-edge fields like bioconjugation and catalysis. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and healthcare.